N1-(2,5-dimethylphenyl)-N2-((1-(thiophen-2-yl)cyclopropyl)methyl)oxalamide

• IUPAC Name: N'-(2,5-dimethylphenyl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]oxamide
• InChI: InChI=1S/C18H20N2O2S/c1-12-5-6-13(2)14(10-12)20-17(22)16(21)19-11-18(7-8-18)15-4-3-9-23-15/h3-6,9-10H,7-8,11H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: XTNJWZCHTFHPMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCC2(CC2)C3=CC=CS3
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

N1-(2,5-dimethylphenyl)-N2-((1-(thiophen-2-yl)cyclopropyl)methyl)oxalamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is widely used in scientific research to study the effects of adenosine A1 receptor activation and inhibition.

Scientific Research Applications

Transformations in Soil

The transformation of herbicides and related compounds in soil has been a subject of study to understand their environmental fate and impact. For example, the transformation of N-(1,1-dimethylpropynyl)-3,5-dichlorobenzamide in soil results in products with negligible herbicidal activity compared to the parent compound, indicating a potential for reduced environmental toxicity through degradation processes (Yih, Swithenbank, & McRae, 1970).

Organic Experiment Design

The design of organic experiments involving thiophene derivatives, like the preparation of methyl 2-hydroxy-2,2-(2-thiophen-2-yl)-acetate, enhances students' interest in scientific research and experimental skills. This underscores the role of thiophene derivatives in educational settings to foster engagement with organic synthesis and its applications (Min, 2015).

Novel Synthetic Approaches

Innovative synthetic approaches to oxalamides and related structures have been developed, such as the acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes for the synthesis of di- and mono-oxalamides. These methodologies provide new pathways for the creation of compounds with potential application in various fields, including materials science and pharmacology (Mamedov et al., 2016).

Copper-Catalyzed Coupling Reactions

Copper-catalyzed coupling reactions utilizing N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide as a ligand have been shown to be effective for the creation of internal alkynes. This highlights the role of such ligands in facilitating efficient synthesis techniques for the production of complex organic molecules, potentially useful in various scientific applications (Chen et al., 2023).

Fluorescent Probes for Metal Ions

The development of fluorescent probes based on polythiophene derivatives for the detection of metal ions like Cu2+ and Hg2+ in aqueous solutions demonstrates the utility of thiophene-based compounds in environmental monitoring and analytical chemistry. These compounds offer high selectivity and sensitivity, making them valuable tools for the detection of trace metal ions in various matrices (Guo et al., 2014).